Cas no 938458-80-1 (5-Bromo-2-ethylbenzodoxazole)

5-Bromo-2-ethylbenzodoxazole is a heterocyclic compound featuring a benzodoxazole core substituted with a bromine atom at the 5-position and an ethyl group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the ethyl group contributes to solubility and stability. Its well-defined molecular framework is advantageous for developing ligands, catalysts, or bioactive molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and light, ensuring consistent performance in synthetic applications.

5-Bromo-2-ethylbenzodoxazole structure

Product Name:5-Bromo-2-ethylbenzodoxazole

CAS No:938458-80-1

MF:C₉H₈BrNO

MW:226.06992149353

MDL:MFCD09055180

CID:870078

Update Time:2025-10-19

5-Bromo-2-ethylbenzodoxazole Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-ethylbenzo[d]oxazole
- 5-BROMO-2-ETHYL-1,3-BENZOXAZOLE
- 5-bromo-2-ethylbenzoxazole
- SBB096912
- FCH932986
- SY018738
- ST2411783
- AX8182691
- Z5368
- 5-Bromo-2-ethylbenzoxazole (ACI)
- 5-Bromo-2-ethylbenzodoxazole
- MDL： MFCD09055180
- Inchi： 1S/C9H8BrNO/c1-2-9-11-7-5-6(10)3-4-8(7)12-9/h3-5H,2H2,1H3
- InChI Key： FEFKLDDJMPFJHS-UHFFFAOYSA-N
- SMILES： BrC1C=C2C(OC(CC)=N2)=CC=1

Computed Properties

Exact Mass: 224.97900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 165
Topological Polar Surface Area: 26

Experimental Properties

Melting Point: 64-66°
Flash Point: 121.9℃
PSA: 26.03000
LogP: 3.15270

5-Bromo-2-ethylbenzodoxazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
HazardClass：IRRITANT
Storage Condition：Sealed in dry,Room Temperature

5-Bromo-2-ethylbenzodoxazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2-ethylbenzodoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM158892-5g	5-Bromo-2-ethyl-1,3-benzoxazole	938458-80-1	98%	5g	$192	2021-06-08
Chemenu	CM158892-10g	5-Bromo-2-ethyl-1,3-benzoxazole	938458-80-1	98%	10g	$299	2021-06-08
Alichem	A081001891-5g	5-Bromo-2-ethylbenzo[d]oxazole	938458-80-1	98%	5g	$248.99	2023-08-31
Alichem	A081001891-10g	5-Bromo-2-ethylbenzo[d]oxazole	938458-80-1	98%	10g	$396.13	2023-08-31
TRC	B687608-50mg	5-Bromo-2-ethylbenzo[d]oxazole	938458-80-1		50mg	$ 50.00	2022-06-06
TRC	B687608-100mg	5-Bromo-2-ethylbenzo[d]oxazole	938458-80-1		100mg	$ 65.00	2022-06-06
TRC	B687608-500mg	5-Bromo-2-ethylbenzo[d]oxazole	938458-80-1		500mg	$ 115.00	2022-06-06
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY018738-5g	5-Bromo-2-ethylbenzoxazole	938458-80-1	≥95%	5g	¥6950.00	2025-04-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HQ506-1g	5-Bromo-2-ethylbenzodoxazole	938458-80-1	98%	1g	600CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HQ506-50mg	5-Bromo-2-ethylbenzodoxazole	938458-80-1	98%	50mg	82CNY	2021-05-08

5-Bromo-2-ethylbenzodoxazole Production Method

Production Method 1

40925-68-6

938458-80-1

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; 12 h, 110 °C → 120 °C

Reference

: Benzoxazole and benzothiazole derivatives having heteroaryl group and organic electroluminescence device including the same

, United States, , ,

Production Method 2

7424-54-6

40925-68-6

938458-80-1

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid monohydrate , Cuprous iodide Solvents: Acetonitrile ; 16 h, 100 °C

Reference

: Synthesis of Benzoxazoles from 2-Aminophenols and β-Diketones Using a Combined Catalyst of Bronsted Acid and Copper Iodide

Mayo, Muhammad Shareef; Yu, Xiaoqiang; Zhou, Xiaoyu; Feng, Xiujuan; Yamamoto, Yoshinori; et al, Journal of Organic Chemistry, 2014, 79(13), 6310-6314

5-Bromo-2-ethylbenzodoxazole Raw materials

5-Bromo-2-ethylbenzodoxazole Preparation Products

5-Bromo-2-ethylbenzodoxazole (938458-80-1)

5-Bromo-2-ethylbenzodoxazole Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:938458-80-1)5-Bromo-2-ethylbenzodoxazole

Order Number:A852418

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:40

Price ($):871.0

Email:sales@amadischem.com

Product Official Link

5-Bromo-2-ethylbenzodoxazole Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220

Related Categories

938458-80-1 (5-Bromo-2-ethylbenzodoxazole) Related Products

Recommended suppliers